Cas no 35666-27-4 (3-Pyridinol,2,6-dinitro-, 3-acetate)

3-Pyridinol,2,6-dinitro-, 3-acetate structure
35666-27-4 structure
Product Name:3-Pyridinol,2,6-dinitro-, 3-acetate
CAS No:35666-27-4
MF:C7H5N3O6
MW:227.131101369858
CID:322823
PubChem ID:3015794
Update Time:2025-04-19

3-Pyridinol,2,6-dinitro-, 3-acetate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,2,6-dinitro-, 3-acetate
    • (2,6-dinitropyridin-3-yl) acetate
    • 2,6-Dinitropyridin-3-yl acetate
    • 3-pyridinol, 2,6-dinitro-, acetate (ester)
    • DTXSID30189170
    • 35666-27-4
    • 3-Acetoxy-2,6-dinitropyridine
    • Inchi: 1S/C7H5N3O6/c1-4(11)16-5-2-3-6(9(12)13)8-7(5)10(14)15/h2-3H,1H3
    • InChI Key: ORBRXVAYODLQOU-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC=C([N+](=O)[O-])N=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.01785
  • Monoisotopic Mass: 227.017835
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.577
  • Boiling Point: 442.4°Cat760mmHg
  • Flash Point: 221.3°C
  • Refractive Index: 1.592
  • PSA: 125.47
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